Cas no 160521-72-2 (α-Methyl-5-(2-thienylmethoxy)-1H-indole-3-ethanamine Monohydrochloride)

• Product Name: α-Methyl-5-(2-thienylmethoxy)-1H-indole-3-ethanamine Monohydrochloride
• CAS No: 160521-72-2
• MF: C₁₆H₁₉ClN₂OS
• MW: 322.852861642838
• CID: 183095
• PubChem ID: 24278284
• Update Time: 2025-09-27

α-Methyl-5-(2-thienylmethoxy)-1H-indole-3-ethanamine Monohydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-(Thiophen-2-ylmethoxy)-1H-indol-3-yl)propan-2-amine hydrochloride
• 1H-Indole-3-ethanamine,a-methyl-5-(2-thienylmethoxy)-,hydrochloride (1:1)
• A-METHYL-5-(2-THIENYLMETHOXY)-1H-INDOLE-3-ETHANAMINE MONOHYDROCHLORIDE
• BW 723C86
• BW 723C86 hydrochloride
• α-Methyl-5-(2-thienylmethoxy)-1H-indole-3-ethanamine Monohydrochloride
• 1-[5-(thiophen-2-ylmethoxy)-1H-indol-3-yl]propan-2-amine,hydrochloride
• BW 723C8
• BW723C86HCl
• BW 723C86 \ 5-HT2B SEROTONIN RECEPTOR AG ONIST
• a-methyl-5-(2-thienylmethoxy)-1H-indole-3-ethanaminehydrochloride
• α-methyl-5-(2-thienylmethoxy)-1H-indole-3-ethanaminehydrochloride
• ALPHA-METHYL-5-(2-THIENYLMETHOXY)-1H-INDOLE-3-ETHANAMINE HYDROCHLORIDE
• Zinc02379519
• A-Methyl-5-(2-Thienylmethox
• BW 723C86, >=98% (HPLC)
• NCGC00261446-01
• HY-101369
• ?-Methyl-5-(2-thienylmethoxy)-1H-indole-3-ethanamine Monohydrochloride
• J-009729
• FT-0672224
• LP00761
• 8JMH6M2ELN
• alpha-methyl-5-(2-thienylmethoxy)-1H-indole-3-ethanamine, monohydrochloride
• BW-723C86
• SCHEMBL7638580
• BW723C86
• AKOS022181259
• EU-0100217
• 1-[5-(thiophen-2-ylmethoxy)-1H-indol-3-yl]propan-2-amine;hydrochloride
• MLS-0317858.P017
• BW-723C86 hydrochloride
• MFCD01321066
• MS-24791
• SR-01000075731-7
• 160521-72-2
• SR-01000075731-1
• 1-(5-(2-Thenyloxy)-1H-indol-3-yl)propan-2-amine hydrochloride
• alpha-methyl-5-(2-thienylmethoxy)-1H-Indole-3-ethanamine monohydrochloride
• UNII-8JMH6M2ELN
• SMR000326959
• SR-01000075731-3
• MLS000862196
• Tox21_500761
• 1H-Indole-3-ethanamine, alpha-methyl-5-(2-thienylmethoxy)-, hydrochloride (1:1)
• B-175
• SR-01000075731
• CHEMBL1600780
• 1-(5-(2-thenyloxy)-1H-indol-3-yl)propan-2-amine
• DTXSID90415503
• 1-[5-(2-Thiophenylmethoxy)-1H-indol-3-yl]-2-propanamine hydrochloride (1:1)
• CCG-222065
• NCGC00093688-01
• 1H-Indole-3-ethanamine,a-methyl-5-(2-thienylmethoxy)-,hydrochloride(1:1)
• 1H-INDOLE-3-ETHANAMINE, .ALPHA.-METHYL-5-(2-THIENYLMETHOXY)-, HYDROCHLORIDE (1:1)
• CS-0021240
• ?-methyl-5-(2-thienylmethoxy)-1H-indole-3-ethanamine hydrochloride
• BW-723C86?
• 1-[5-(thiophen-2-ylmethoxy)-1H-indol-3-yl]propan-2-amine hydrochloride

• MDL： MFCD01321066
• Inchi： 1S/C16H18N2OS.ClH/c1-11(17)7-12-9-18-16-5-4-13(8-15(12)16)19-10-14-3-2-6-20-14;/h2-6,8-9,11,18H,7,10,17H2,1H3;1H
• InChI Key： PYJBJMIBANAOFJ-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC=C1COC1C=CC2=C(C=1)C(=CN2)CC(C)N

Computed Properties

• Exact Mass: 322.09100
• Monoisotopic Mass: 322.0906621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• XLogP3: 3
• Topological Polar Surface Area: 52.7

Experimental Properties

• Color/Form: White solid
• Boiling Point: 488.4°C at 760 mmHg
• Flash Point: 249.2°C
• Solubility: DMSO: >10 mg/mL
• PSA: 79.28000
• LogP: 5.20040
• Solubility: Dissolved in DMSO

α-Methyl-5-(2-thienylmethoxy)-1H-indole-3-ethanamine Monohydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• RTECS：NL8504715
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Serotonins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives Serotonins

Additional information on α-Methyl-5-(2-thienylmethoxy)-1H-indole-3-ethanamine Monohydrochloride

Recent Advances in the Study of α-Methyl-5-(2-thienylmethoxy)-1H-indole-3-ethanamine Monohydrochloride (CAS: 160521-72-2)

The compound α-Methyl-5-(2-thienylmethoxy)-1H-indole-3-ethanamine Monohydrochloride (CAS: 160521-72-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indole-thiophene hybrid structure, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a subject of intense scientific scrutiny.

A 2023 study published in the Journal of Medicinal Chemistry elucidated the synthetic pathway for α-Methyl-5-(2-thienylmethoxy)-1H-indole-3-ethanamine Monohydrochloride, highlighting its high yield and purity under optimized conditions. The research team employed a multi-step synthesis involving the alkylation of 5-hydroxyindole with 2-thiophenemethanol, followed by reductive amination to introduce the ethylamine side chain. The final product was isolated as a monohydrochloride salt, ensuring stability and solubility for further pharmacological evaluations.

Pharmacological investigations have revealed that this compound exhibits high affinity for serotonin receptors, particularly the 5-HT_2A and 5-HT_2C subtypes. In vitro assays demonstrated its potent agonist activity, with EC₅₀ values in the nanomolar range. These findings suggest potential applications in the treatment of neuropsychiatric disorders such as depression, anxiety, and schizophrenia. Moreover, its unique structural features may offer advantages over existing therapeutics, including improved blood-brain barrier penetration and reduced off-target effects.

Recent preclinical studies have further explored the compound's pharmacokinetic profile. A 2024 publication in Drug Metabolism and Disposition reported favorable oral bioavailability and metabolic stability in rodent models. The compound exhibited a half-life of approximately 6 hours, with minimal accumulation in peripheral tissues. These properties underscore its potential as a viable candidate for further drug development.

Despite these promising findings, challenges remain in the clinical translation of α-Methyl-5-(2-thienylmethoxy)-1H-indole-3-ethanamine Monohydrochloride. Current research is addressing issues related to dose optimization, long-term safety, and potential drug-drug interactions. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline, with Phase I clinical trials anticipated within the next two years.

In conclusion, α-Methyl-5-(2-thienylmethoxy)-1H-indole-3-ethanamine Monohydrochloride represents a compelling case study in modern drug discovery. Its unique chemical structure, combined with promising pharmacological properties, positions it as a potential breakthrough in neuropharmacology. Continued research efforts will be crucial in fully realizing its therapeutic potential and addressing the remaining challenges in its development.